Cas no 917911-07-0 (Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester, (4R)-)

• Product Name: Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester, (4R)-
• CAS No: 917911-07-0
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 782257
• PubChem ID: 15119562
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester, (4R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester, (4R)-
• methyl (4R)-4-methyl-2-oxocyclohexane-1-carboxylate
• DTXSID20568490
• 917911-07-0

• Inchi： 1S/C9H14O3/c1-6-3-4-7(8(10)5-6)9(11)12-2/h6-7H,3-5H2,1-2H3/t6-,7?/m1/s1
• InChI Key： HJVVHNOHVUFRKU-ULUSZKPHSA-N
• SMILES： O=C1C[C@H](C)CCC1C(=O)OC

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų